Power system restoration requires initial power sources to restart generators, energizing transmissions, and pick up critical loads. Sufficient initial power capacity is critical for restoration success and reducing outage duration. Due to the reliability requirement and high standby costs, black-start resources are scarce and expensive in areas where hydro power is not available. Variable renewable energy (VRE), whose fast-ramping capability and economical standby costs are suitable for black-start, is traditionally excluded from participation in system restoration because its uncertainty and variability could cause severe disturbance to the system that is already fragile during restoration. Recently, VRE is becoming a potential participant in system restoration as auxiliary black-start resources. This work will explore the potential benefits of renewable energy in restoration and potential ways for VRE to participate in system restoration. We propose two dispatch models for wind participation. The uncertainty of wind generation is handled by probabilistic constraints to guarantee a feasible restoration plan with a high probability. We perform computational experiments to demonstrate the effectiveness of proposed models and benefits of renewable participation in restoration with the two approaches.

When multiple uncertain resources (e.g., renewable energy and EV charging stations) are integrated into distribution systems, the uncertainties of correlated power supplies and demands pose a challenge for reliable grid operation. This challenge is compounded by the fact that this correlation cannot be modeled by standard pair copulas, e.g., Gaussian, Clayton, and Frank, as observed from the actual measurement data. To address these issues, this paper proposes a data-driven approach based on Gaussian Mixture Model (GMM) and Polynomial Chaos Expansion (PCE) for efficient grid impact studies with multiple correlated uncertain resources. The GMM is applied to segment these uncertain resources into multiple clusters, and the joint probability density within each cluster is approximated by multivariate Gaussian functions. The result is a feasibility for applying Gaussian Copula iteratively to handle the nonlinear correlation and the avoided construction of polynomial bases from arbitrary probability distributions for improved performance. Subsequently, the k-medoids clustering is utilized to strategically select experimental samples of PCE for the fast uncertainty quantification. The high efficiency and accuracy of the proposed approach has been demonstrated with real-world distribution feeder circuits together with actual measurement data from EV charging stations and solar farms.

Advanced non-causal optimal control strategies have been demonstrated to significantly improve the energy output of a scale physical model of an attenuator type wave energy converter (WEC) by tank testing experiments using FloWave tank facilities in Edinburgh supported by Wave Energy Scotland's control project. The results are reported in a series of three papers, summarizing the tank testing setup, dynamic modelling, and validation of both linear non-causal optimal control (LNOC) and model predictive control (MPC) in regular and irregular waves. Compared with an optimally tuned passive damping control, both LNOC and MPC can significantly improve the energy output, by between 10% to 460%, using irregular waves with low to medium magnitude and peak periods ranging from $1.7\,\mathrm{s}$ to $2.8\,\mathrm{s}$ at $1/20^{\rm th}$ scale, as shown in Part II and Part III papers. These controllers also show robust performance in spread waves and side waves which are normally encountered in real sea conditions. Furthermore, the control technologies can be transferred to other types of WECs. The results pave the way for the sea trial testing and full control system validation involving the electricity generation stage and power conditioning stage. This Part I paper will focus on the tank testing setup, the passive damping control experimental results, and the control-oriented models for the WEC. Two state-space models derived respectively from the hydrodynamic model and system identification of experimental data, are validated and compared for use on the controller designs to be presented in Part II and Part III.

Electric vehicle (EV) is commonly considered as an electric load in a residential energy network. However, the large capacity EV battery can be used as electric storage when the EV is plugged in at home. While model predictive control (MPC) offers an efficient and reliable control mechanism for a home energy management system (HEMS), the uncertainty related to the availability of an EV at home poses an interesting challenge for the MPC optimization strategy. In this article, the thermal comfort and energy management performance of a centralized MPC-based HEMS is presented for such a scenario where an EV is used as a mobile energy storage unit in a home energy network. The MPC-based HEMS simultaneously controls the zone-based heating system consisting of a heat pump and baseboard units along with the energy flow among the different components of the home energy network. This network comprises the home baseload, charging and discharging of the home-battery and the EV battery, in-house solar energy generation and storage. The MPC-based HEMS optimizes the buying/selling of energy from/to the grid based on time of use electricity rates. A Monte-Carlo based uncertainty analysis is presented here to estimate the robustness of the MPC against the randomness in the EV arrival and departure schedule. Finally, the responsiveness of the centralized MPC is showcased using a vehicle to home communication scenario where the owner notifies the home network regarding their arrival within a short interval, along with the preferred indoor temperature upon arrival.

Different from most transactive control studies only focusing on economic aspect, this paper develops a novel network-constrained transactive control (NTC) framework that can address both economic and secure issues for a multi-microgrids-based distribution network considering uncertainties. In particular, we innovatively integrate a transactive energy market with the novel power-electronics device (i.e., soft open point) based AC power flow regulation technique to improve economic benefits for each individual microgrid and meanwhile ensure the voltage security of the entire distribution network. In this framework, a dynamic two-timescale NTC model consisting of slow-timescale pre-scheduling and real-time corrective scheduling stages is formulated to work against multiple system uncertainties. Moreover, the original bilevel game problems are transformed into a single-level mixed-integer second-order cone programming problem through KKT conditions, duality, linearization and relaxation techniques to avoid iterations of transitional methods, so as to improve the solving efficiency. Finally, numerical simulations on modified 33-bus and 123-bus test systems with multi-microgrids verify the effectiveness of the proposed framework.

The rapid growth of renewable generation in power systems imposes unprecedented challenges on maintaining power balance in real time. With the continuous decrease of thermal generation capacity, battery energy storage is expected to take part in frequency regulation service. However, accurately following the automatic generation control (AGC) signal leads to more frequent switching between charging and discharging states, which may shorten battery life. Because battery life is a consequence of long-term operation depending on the depth of discharge, it is difficult to model battery health in frequency regulation problems. This paper establishes an online operation policy in response to the real-time AGC signal considering battery health. Based on the empirical relation between cycling number and depth of discharge, a cost function is suggested to approximate the impact of charging-discharging action on battery life in the long run. Then, Lyapunov drift-plus-penalty technique is employed to derive an explicit online policy compromising the revenue of frequency regulation and battery life without requiring future AGC data. The offline operation problem after knowing the entire sequence of AGC signal is cast as a difference-of-convex program and solved by a sequential convexification algorithm. The gap between the offline and online optimum is shown to be a constant, which quantifies the value of knowing future information. Case studies based on AGC data from the PJM market validate the proposed method.

The intermittence and randomness of wind speed often lead to the fluctuation of wind turbine output power especially when operating in high wind speed areas. In this paper, a holistic framework of error-based ADRC for wind turbine is proposed to achieve the output power regulation, by designing an extended state observer and parameter optimization to estimate and compensate the total disturbances. A stability theorem of closed-loop system with error-based ADRC is proposed by the Lyapunov function, and the feasible region of the controller parameters is deduced accordingly. To achieve the best performance of error-based ADRC, the optimal solution of the controller parameters is determined by the proposed Aquila Optimizer fused Golden Sine Algorithm. Finally, the superiority of proposed control strategy is verified by simulation tests on a 5MW OpenFAST wind turbine. Compared with the traditional control methods adopted in the industry, the error-based ADRC has excellent regulation rapidity and power stability for constant power control of wind turbine.

Presents a listing of the editorial board, board of governors, current staff, committee members, and/or society editors for this issue of the publication.

In this paper, a blockchain-enabled distributed market framework is proposed for the bi-level carbon and energy trading between coal mine integrated energy systems (CMIESs) and a virtual power plant (VPP) with network constraints. To maximize the profits of these two entities and describe their complicated interactions in the market, the bi-level trading problem is formulated as a Stackelberg game considering integrating the energy market and the “cap-and-trade” carbon market mechanism. Meanwhile, in the CMIES, energy recovery units and belt conveyors can be flexibly scheduled and the pumped hydroelectric storage in the VPP is scheduled for energy management. To tackle uncertainties from PV outputs, the joint trading, and the energy management is solved by the distributionally robust optimization (DRO) method. In addition, for participants' privacy, the alternating direction method of multipliers (ADMM) - based DRO algorithm is applied to solve the trading problem in a distributed framework. Further, the Proof-of-Authority (PoA) blockchain is deployed to develop a safe and anonymous market platform. Finally, case studies along with numerous comparison cases are conducted to verify the effectiveness of the proposed method. Simulation results indicate that the proposed method can effectively reduce the system operation cost and regional carbon emission, reduce the conservativeness and protect the privacy of each participant.

This paper proposes a methodology to increase the lifetime of the central battery energy storage system (CBESS) in an islanded building-level DC microgrid (MG) and enhance the voltage quality of the system by employing the supercapacitor (SC) of electric vehicles (EVs) that utilize battery-SC hybrid energy storage systems. To this end, an adaptive filtration-based (FB) current-sharing strategy is proposed in the voltage feedback control loop of the MG that smooths the CBESS current to increase its lifetime by allocating a portion of the high-frequency current variations to the EV charger. The bandwidth of this filter is adjusted using a data-driven algorithm to guarantee that only the EV's SC absorbs the high-frequency current variations, thereby enabling the EV's battery energy storage system (BESS) to follow its standard constant current-constant voltage (CC-CV) charging profile. Therefore, the EV's SC can coordinate with the CBESS without impacting the charging profile of the EV's BESS. Also, a small-signal stability analysis is provided indicating that the proposed approach improves the marginal voltage stability of the DC MG leading to better transient response and higher voltage quality. Finally, the performance of the proposed EV charging is validated using MATLAB/Simulink and hardware-in-the-loop (HIL) testing.